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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrasodium pyrophosphate (TSPP), also known as sodium pyrophosphate, is an inorganic

compound with the chemical formula Na₄P₂O₇. It is a salt composed of sodium cations (Na⁺)

and pyrophosphate anions (P₂O₇⁴⁻).[1] TSPP is commercially available in both anhydrous

(Na₄P₂O₇) and decahydrate (Na₄P₂O₇·10H₂O) forms.[1][2] It presents as a white, odorless,

crystalline powder or granules.[2][3] This compound is widely utilized across various industries,

including pharmaceuticals, for its roles as a buffering agent, chelating (sequestering) agent,

emulsifier, and stabilizer.[4][5] In drug development and formulation, its ability to chelate metal

ions is particularly valuable for enhancing the stability of active pharmaceutical ingredients

(APIs).

Chemical Structure and Identification
The pyrophosphate anion consists of two phosphate units linked by a P-O-P bond. The four

sodium ions balance the negative charge of the pyrophosphate anion.
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Identifier
Anhydrous Tetrasodium
Pyrophosphate

Tetrasodium
Pyrophosphate
Decahydrate

IUPAC Name Tetrasodium diphosphate[1]
Tetrasodium diphosphate

decahydrate

Molecular Formula Na₄P₂O₇[1] Na₄P₂O₇·10H₂O[2]

CAS Number 7722-88-5[1] 13472-36-1[1]

EC Number 231-767-1[1] 603-854-8[1]

Chemical Structure Visualization
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Tetrasodium Pyrophosphate (Na₄P₂O₇)

Pyrophosphate Anion (P₂O₇⁴⁻)

Dissociates in solution

Stable Metal-Pyrophosphate Complex

Binds to

Divalent Metal Ion (e.g., Ca²⁺, Mg²⁺)

Chelated by

API Degradation

Catalyzes

Active Pharmaceutical Ingredient (API)

Prevents interaction with
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Sample Preparation

Stress Conditions

Analysis at Time Points (e.g., 0, 2, 4 weeks)

Evaluation

API

Binary Mixture (API + TSPP)
(e.g., 1:1 ratio)

Tetrasodium Pyrophosphate

Incubate at Accelerated Conditions
(e.g., 40°C/75% RH, 60°C)

Physical Observation
(Color, Appearance) Differential Scanning Calorimetry (DSC) High-Performance Liquid Chromatography (HPLC)

Compatible

No Change

Incompatible

ChangeNo new peaks, no shift in melting point New peaks, shift in melting point No degradation products, no loss of API Degradation products, loss of API

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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